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Compound of Interest

Compound Name: Sodium azide

Cat. No.: B128913 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your trusted source for

essential safety and logistical information for handling sodium azide. This guide provides

immediate, procedural, and step-by-step guidance to ensure the safe handling and disposal of

sodium azide in the laboratory.

Sodium azide (NaN₃) is a highly toxic and reactive chemical that requires stringent safety

protocols.[1][2] Adherence to these guidelines is critical to mitigate the risks of exposure and

ensure a safe laboratory environment.

Quantitative Exposure Limits and Physical Properties
For quick reference, the following table summarizes key quantitative data for sodium azide.
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Parameter Value Source

Permissible Exposure Limit

(PEL) - OSHA
Not Established [3]

Recommended Exposure Limit

(REL) - NIOSH (Ceiling)
0.3 mg/m³ [4]

Recommended Exposure Limit

(REL) - NIOSH (as Hydrazoic

Acid, Ceiling)

0.1 ppm [4]

Threshold Limit Value (TLV) -

ACGIH (Ceiling)
0.29 mg/m³ [3][4]

Threshold Limit Value (TLV) -

ACGIH (as Hydrazoic Acid

vapor, Ceiling)

0.11 ppm [3][4]

LD50 (Oral, Rabbit) 10 mg/kg [5]

LD50 (Dermal, Rabbit) 20 mg/kg [5]

LC50 (Inhalation, Rat) 37 mg/m³ [5]

Decomposition Temperature
≥275°C (Violent

Decomposition)
[2][6]

Operational Plan: Step-by-Step Sodium Azide
Handling
This section provides a detailed protocol for the safe handling of sodium azide, from

preparation to post-handling procedures.

Pre-Handling Preparations
Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the manufacturer's SDS for sodium azide.[1][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.safety.duke.edu/sites/default/files/SOP%20Sodium%20Azide.doc
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1684.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1684.pdf
https://www.safety.duke.edu/sites/default/files/SOP%20Sodium%20Azide.doc
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1684.pdf
https://www.safety.duke.edu/sites/default/files/SOP%20Sodium%20Azide.doc
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1684.pdf
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132075
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132075
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132075
https://drs.illinois.edu/Page/SafetyLibrary/SodiumAzide
https://ehs.yale.edu/sites/default/files/files/sodium-azide-sop.pdf
https://www.benchchem.com/product/b128913?utm_src=pdf-body
https://www.benchchem.com/product/b128913?utm_src=pdf-body
https://www.benchchem.com/product/b128913?utm_src=pdf-body
https://www.uthsc.edu/research/safety/documents/sop-sodium-azide.pdf
https://www.ehs.washington.edu/system/files/resources/sodiumazide.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Designated Work Area: All work with sodium azide, especially with powders or solutions

>5%, must be conducted in a designated area within a certified chemical fume hood.[2][8]

The work area should be clearly labeled as a "Designated Area for Acutely Toxic Material."

Emergency Equipment Check: Ensure that an ANSI-approved eyewash station and safety

shower are immediately accessible (within 10 seconds travel time) and that you know how to

operate them.[6] An ABC dry powder fire extinguisher should also be available.[6]

Gather Materials: Assemble all necessary equipment, including non-metal (plastic or

ceramic) spatulas and containers, before starting work.[2] Avoid contact with metals such as

lead, copper, silver, gold, brass, or solder, as this can form highly explosive metal azides.[1]

[2]

Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling sodium azide. The following table outlines the

required equipment.
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Body Part Required PPE Specifications and Notes

Hands Double Nitrile Gloves

Wear two pairs of nitrile

gloves.[2][8] For

concentrations >5%, a utility-

grade nitrile glove over an

exam-style glove is

recommended.[6] Change

gloves frequently (at least

every two hours) and

immediately if contaminated.[8]

[9]

Eyes/Face
Safety Goggles and Face

Shield

Chemical splash goggles are

required.[1] A face shield must

be worn in addition to goggles

when there is a potential for

splashes.[6][8]

Body
Laboratory Coat and Full

Coverage Clothing

A fully buttoned lab coat, long

pants, and closed-toe shoes

are required.[1][8] For potential

exposure to liquid suspensions

or dry particles, consider Tyvek

sleeves or a gown.[8]

Respiratory As Needed

All operations should be

performed in a chemical fume

hood to avoid inhalation.[1] If

work must be done outside of

a fume hood, respiratory

protection may be required.[7]

Handling Procedure
Weighing Solid Sodium Azide: If a balance cannot be located inside the fume hood, tare a

sealed, shatter-resistant container.[2][8] In the fume hood, add the sodium azide powder to
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the container using a non-metal spatula, then securely close the container before moving it

to the balance for weighing.[2][8]

Preparing Solutions: Add the solvent to the weighed sodium azide inside the fume hood.[2]

Be aware that sodium azide rapidly hydrolyzes in water or acid to form hydrazoic acid, a

highly toxic and explosive gas.[1][2]

Transporting: Transport sodium azide in sealed, shatter-resistant primary containers.[8] If

the primary container is not shatter-resistant, use a secondary container.[8]

Post-Handling Procedures
Decontamination: Wipe down the designated work area with a soap and water solution (pH >

9) followed by 70% ethanol.[1][8] All cleaning materials must be disposed of as hazardous

waste.[1]

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.[1]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.
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Emergency Situation Action

Skin Contact

Immediately go to the nearest safety shower or

sink and flush the affected area with tepid water

for at least 15 minutes, removing all

contaminated clothing.[1][6] For concentrated

solutions, call 911 for immediate medical

attention.[6]

Eye Contact

Proceed to the nearest emergency eyewash

station and flush eyes for 15 minutes, holding

the eyelids open.[1] For concentrated solutions,

call 911 for immediate medical attention.[6]

Inhalation

Move to fresh air immediately.[2][6] Call 911 for

immediate medical attention.[6] Do not perform

mouth-to-mouth resuscitation to avoid exposing

yourself to the toxic material.[1]

Ingestion

Do not induce vomiting.[1] Call 911 and the

Poison Control Center (1-800-222-1222)

immediately.[1]

Small Spill (Inside Fume Hood)

If trained and confident, cover a solid spill with a

paper towel and dampen with alkaline water (pH

> 9).[1] For liquid spills, cover with absorbent

material.[1] All cleanup materials are hazardous

waste.

Large Spill (Outside Fume Hood)

Alert others, evacuate the area, and prevent

entry.[1] Contact your institution's Environmental

Health & Safety (EHS) office or call 911.[1][5]

Disposal Plan
Proper disposal of sodium azide waste is critical to prevent explosions and environmental

contamination.
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Waste Classification: All sodium azide waste, including empty containers, contaminated

PPE, and cleaning materials, is classified as P-listed, acutely toxic hazardous waste.[1]

No Drain Disposal:NEVER dispose of sodium azide solutions down the drain.[2][6] It can

react with metal pipes (lead, copper) to form highly shock-sensitive and explosive metal

azides.[2]

Waste Collection:

Collect all sodium azide waste (solid and liquid) in a designated, non-metallic, and clearly

labeled hazardous waste container.[5][6]

Do not mix sodium azide waste with acidic waste.[5]

Store the waste container in a cool, dry, and secure location away from incompatible

materials.[5]

Waste Pickup: Arrange for the disposal of the hazardous waste through your institution's

EHS department.[5]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of sodium azide.
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Caption: Workflow for the safe handling of sodium azide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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